Cas no 90183-05-4 (Benzamide, N-1-azabicyclo[2.2.2]oct-3-yl-2,4-dimethoxy-)

• Product name: Benzamide, N-1-azabicyclo[2.2.2]oct-3-yl-2,4-dimethoxy-
• CAS No: 90183-05-4
• MF: C₁₆H₂₂N₂O₃
• MW: 290.35748
• CID: 792224
• PubChem ID: 13272329

Benzamide, N-1-azabicyclo[2.2.2]oct-3-yl-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-1-azabicyclo[2.2.2]oct-3-yl-2,4-dimethoxy-
• N-(1-azabicyclo[2.2.2]octan-3-yl)-2,4-dimethoxybenzamide
• SCHEMBL2230474
• DTXSID10533697
• 90183-05-4

• Inchi： InChI=1S/C16H22N2O3/c1-20-12-3-4-13(15(9-12)21-2)16(19)17-14-10-18-7-5-11(14)6-8-18/h3-4,9,11,14H,5-8,10H2,1-2H3,(H,17,19)
• InChI Key： IFHYLWUYSSUTLG-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C(=O)NC2CN3CCC2CC3)OC

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.8Ų